Cell-permeable p38 MAPK inhibitor. Shows selectivity over many other kinases but also shown to have some inhibitory activity against GAK, CK1, RIP2, c-Raf and GSK3.Mitogen-activated protein kinases (MAPK) me...
Potent p38 MAPK inhibitor (IC50 = 7.1 nM at p38 MAPKα). Additionally inhibits Wnt-3a stimulated β-catenin signaling and shows cross-reactivity with casein kinase Iδ and ε. Antirheumatic. Active in vivo.TAK-7...